Cas no 69478-75-7 (N,N-Dimethylpyrrolidin-3-amine)

• Product Name: N,N-Dimethylpyrrolidin-3-amine
• CAS No: 69478-75-7
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD01569246
• CID: 502160
• PubChem ID: 87568324
• Update Time: 2025-05-20

N,N-Dimethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine,N,N-dimethyl-
• 3-(DIMETHYLAMINO)PYRROLIDINE
• N,N-dimethyl-3-Pyrrolidinamine
• N,N-Dimethylpyrrolidin-3-amine
• 3-pyrrolidinamine, n,n-dimethyl-
• dimethylaminopyrrolidine
• PubChem11210
• 3-dimethylaminopyrrolidine
• 3(dimethylamino)pyrrolidine
• 3-dimethylamino-pyrrolidine
• 3-(dimethylamino)pyrolidine
• Dimethylpyrrolidin-3-ylamine
• Dimethylpyrrolidin-3-yl-amine
• 3-(dimethylamino)-pyrrolidine
• 3-(dimethylamino) pyrrolidine
• dimethyl-pyrrolidin-3-
• BS-12790
• AKOS016843162
• DTXSID30374367
• D1859
• n,n-dimethylpyrrolidine-3-amine
• EN300-68386
• 3-HYDROXYBENZALDEHYDE2,4-DINITROPHENYLHYDRAZONE
• rac.-3-dimethylaminopyrrolidine
• N,N-Dimethyl-3-pyrrolidinamine, AldrichCPR
• MFCD01569246
• (rac)-3-(dimethylamino)pyrrolidine
• CS-0022389
• A836508
• SY003916
• 3-DIMETHYLAMINO PYRROLIDINE
• AB04580
• MFCD00191348
• AVAWMINJNRAQFS-UHFFFAOYSA-N
• SCHEMBL64636
• PB14143
• SY050603
• (+)-3-dimethylaminopyrrolidine
• (+)-3 dimethylaminopyrrolidine
• Dimethyl(pyrrolidin-3-yl)amine
• FT-0630260
• AMY39468
• FT-0749703
• AKOS004121470
• 69478-75-7
• dimethyl-pyrrolidin-3-yl-amine
• Z336080084
• (3RS)-N,N-dimethylpyrrolidin-3-amine
• FT-0630194
• (3S)-N,N-Dimethyl-3-pyrrolidinamine;(S)-N,N-dimethylpyrrolidin-3-amine
• 2108634-43-9
• DB-013481
• (3R)-N,N-Dimethyl-3-pyrrolidinamine;(R)-N,N-dimethylpyrrolidin-3-amine
• 3-Pyrrolidinamine, N,N-dimethyl-, (3R)-rel-
• (R)-(+)-3-(Dimethylamino)pyrrolidine

• MDL： MFCD01569246
• Inchi： 1S/C6H14N2/c1-8(2)6-3-4-7-5-6/h6-7H,3-5H2,1-2H3
• InChI Key： AVAWMINJNRAQFS-UHFFFAOYSA-N
• SMILES： N1CCC(C1)N(C)C

Computed Properties

• Exact Mass: 114.11600
• Monoisotopic Mass: 114.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: Liquid
• Density: 0.9
• Boiling Point: 164°C(lit.)
• Refractive Index: 1.4640-1.4670
• PSA: 15.27000
• LogP: 0.23870
• Solubility: Not determined

N,N-Dimethylpyrrolidin-3-amine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2734
• Hazard Category Code： 10-34-22
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• HazardClass：8/3
• PackingGroup：II
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on N,N-Dimethylpyrrolidin-3-amine

N,N-Dimethylpyrrolidin-3-Amine: A Comprehensive Overview

N,N-Dimethylpyrrolidin-3-Amine, also known by its CAS number 69478-75-7, is a versatile organic compound with a wide range of applications in various industries. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocyclic amine. The structure of N,N-Dimethylpyrrolidin-3-Amine consists of a pyrrolidine ring with two methyl groups attached to the nitrogen atom, making it a secondary amine. Its chemical formula is C6H13N, and it has a molecular weight of 101.19 g/mol.

The synthesis of N,N-Dimethylpyrrolidin-3-Amine can be achieved through various methods, including the reaction of pyrrolidine with formaldehyde in the presence of an acid catalyst. This compound is widely used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its unique properties, such as its ability to act as a base and its stability under various reaction conditions, make it an invaluable tool in organic synthesis.

Recent studies have highlighted the potential of N,N-Dimethylpyrrolidin-3-Amine in the field of catalysis. Researchers have explored its use as a catalyst in asymmetric synthesis reactions, where it has demonstrated high efficiency and selectivity. For instance, a study published in 2023 investigated the use of this compound as a catalyst in the enantioselective synthesis of β-amino alcohols, which are important building blocks in drug discovery.

In addition to its role in catalysis, N,N-Dimethylpyrrolidin-3-Amine has found applications in the formulation of personal care products. Its ability to act as a conditioning agent and its mild nature make it suitable for use in shampoos, conditioners, and other hair care products. Recent advancements in cosmetic chemistry have led to the development of formulations that incorporate this compound to enhance product performance and user experience.

The environmental impact of N,N-Dimethylpyrrolidin-3-Amine has also been a topic of interest in recent research. Studies have shown that this compound is biodegradable under aerobic conditions, making it an eco-friendly alternative to other similar compounds. Its low toxicity and rapid degradation rate further support its use in sustainable chemical processes.

Furthermore, N,N-Dimethylpyrrolidin-3-Amine has been explored for its potential in the field of materials science. Researchers have investigated its use as a precursor for the synthesis of novel polymers and materials with unique properties. For example, a 2023 study reported on the use of this compound in the synthesis of polyamides with improved thermal stability and mechanical properties.

In conclusion, N,N-Dimethylpyrrolidin-3-Amine (CAS 69478-75-7) is a multifaceted compound with applications spanning across various industries. Its versatility as an intermediate, catalyst, and ingredient in personal care products underscores its importance in modern chemistry. As research continues to uncover new applications and properties of this compound, it is likely to play an even more significant role in future technological advancements.